1-Methoxy-5-methylphenazinium methyl sulfate
Overview
Description
1-Methoxy-5-methylphenazinium methyl sulfate (MPMS) is a photochemically stable electron-transport mediator between NAD (P)H and tetrazolium dyes . The reduced form of MPMS converts tetrazolium salt to purple precipitate formazan .
Molecular Structure Analysis
The molecular formula of 1-Methoxy-5-methylphenazinium methyl sulfate is C15H16N2O5S . Its molecular weight is 336.4 g/mol . The InChI string and SMILES string provide more details about its molecular structure .Chemical Reactions Analysis
1-Methoxy-5-methylphenazinium methyl sulfate is a photochemically stable electron mediator between NADH and various electron acceptors such as tetrazolium dyes . It mediates electron transfer by dehydrogenases in vitro to various electron acceptors .Physical And Chemical Properties Analysis
1-Methoxy-5-methylphenazinium methyl sulfate is a crystalline solid . It is soluble in water at a concentration of 1 mg/mL . It is rosy pink in solution . Its standard redox potential (E0’) is approximately +0.063 V .Scientific Research Applications
Enzyme Assays
Methoxy-PMS is commonly used as a component in buffers or solutions for enzyme assays due to its role as an electron mediator. It facilitates the transfer of electrons in the assay of enzymes such as lactate dehydrogenase (LDH) and muscle succinate dehydrogenase, which are crucial for studying metabolic pathways and disease states .
Electron Mediation in Photometric Analysis
As a photochemically stable electron mediator, Methoxy-PMS enhances the efficiency of photometric assays. It acts as an intermediary between NAD(P)H and tetrazolium dyes, improving the accuracy and reliability of measurements in various biochemical analyses .
Activity Staining
In activity staining procedures, Methoxy-PMS serves as an effective electron mediator. This application is particularly useful in visualizing enzyme activity within gels, allowing researchers to assess enzyme function and expression levels .
Versatile Electron Carrier
The compound’s stability and versatility as an electron carrier make it suitable for a wide range of biochemical applications. Its ability to participate in redox reactions without degradation under light exposure is valuable for studies that require consistent and reliable electron transfer .
Study of Metabolic Pathways
Methoxy-PMS is instrumental in researching metabolic pathways, especially those involving dehydrogenases. By mediating electron transfer in these pathways, it helps elucidate the mechanisms underlying various physiological processes and diseases .
Disease State Analysis
Researchers utilize Methoxy-PMS in studying disease states associated with metabolic dysfunctions. Its role in enzyme assays allows for the detection and quantification of specific enzymes that may be altered in pathological conditions .
Mechanism of Action
Target of Action
The primary target of Methoxy-PMS is the electron transfer process in biochemical reactions. It acts as an electron-transport mediator between NAD(P)H and tetrazolium dyes . NAD(P)H is a crucial coenzyme in various biological reactions, playing a significant role in energy production and metabolism .
Mode of Action
Methoxy-PMS facilitates the transfer of electrons from NAD(P)H to various electron acceptors such as tetrazolium dyes or the electrode of an enzymic electric cell . This interaction results in the conversion of tetrazolium salt to a purple precipitate known as formazan .
Biochemical Pathways
Methoxy-PMS affects the biochemical pathways involving NAD(P)H-dependent dehydrogenases . By mediating electron transfer, it influences the downstream effects of these pathways, including energy production and various metabolic processes .
Result of Action
The action of Methoxy-PMS results in the conversion of tetrazolium salt to formazan, a purple precipitate . This reaction is often used in assays to measure the activity of dehydrogenases and other enzymes .
Action Environment
Methoxy-PMS is noted for its stability, even under scattered light in normal laboratories . This suggests that it can maintain its efficacy and stability under a variety of environmental conditions.
Safety and Hazards
1-Methoxy-5-methylphenazinium methyl sulfate may cause anemia, cough, CNS depression, drowsiness, headache, heart damage, lassitude (weakness, exhaustion), liver damage, narcosis, reproductive effects, teratogenic effects . It is harmful if swallowed, causes skin irritation, and causes serious eye irritation .
Future Directions
properties
IUPAC Name |
1-methoxy-5-methylphenazin-5-ium;methyl sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N2O.CH4O4S/c1-16-11-7-4-3-6-10(11)15-14-12(16)8-5-9-13(14)17-2;1-5-6(2,3)4/h3-9H,1-2H3;1H3,(H,2,3,4)/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MASUWVVNWALEEM-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=C2C=CC=C(C2=NC3=CC=CC=C31)OC.COS(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40215474 |
Source
|
| Record name | 1-Methoxy-5-methylphenazinium methyl sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40215474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-5-methylphenazinium methyl sulfate | |
CAS RN |
65162-13-2 |
Source
|
| Record name | 1-Methoxyphenazine methosulfate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=65162-13-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methoxy-5-methylphenazinium methyl sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065162132 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Methoxy-5-methylphenazinium methyl sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40215474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methoxy-5-methylphenazinium methyl sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.059.600 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-METHOXY-5-METHYLPHENAZINIUM METHYL SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X2OR19PG1U | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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